3-(3-Chlorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-chlorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11ClN4O2/c1-8-11(7-16-14(17-8)20-2)13-18-12(19-21-13)9-4-3-5-10(15)6-9/h3-7H,1-2H3
• InChI Key: DHFXKNKBKLZIDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C2=NC(=NO2)C3=CC(=CC=C3)Cl)OC
• Molecular Formula: C14H11ClN4O2
• Molecular Weight: 302.71 g/mol
• CAS No.: 2034281-25-7

Description

3-(3-Chlorophenyl)-5-(2-methoxy-4-methylpyrimidin-5-yl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-chlorophenyl group at position 3 and a 2-methoxy-4-methylpyrimidin-5-yl group at position 3. The oxadiazole ring is known for its stability and role in medicinal chemistry, often contributing to bioactivity in pharmaceuticals and agrochemicals .

Comparison with Similar Compounds

Substituent Variations on the Oxadiazole Core

The following table summarizes key structural analogs and their substituents:

Compound Name	Substituent at Position 3	Substituent at Position 5	Molecular Formula	Key Properties/Applications	Reference
Target Compound	3-Chlorophenyl	2-Methoxy-4-methylpyrimidin-5-yl	C₁₄H₁₁ClN₄O₂	Potential kinase inhibitor (hypothetical)
3-(2-Chlorophenyl)-5-[5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole	2-Chlorophenyl	5-Methyl-1-(3-methylphenyl)-1H-1,2,3-triazol-4-yl	C₁₉H₁₅ClN₆O	Antifungal/antibacterial activity
5-(2-Chloropyridin-3-yl)-3-(2-(difluoromethoxy)phenyl)-1,2,4-oxadiazole	2-(Difluoromethoxy)phenyl	2-Chloropyridin-3-yl	C₁₄H₈ClF₂N₃O₂	Agrochemical research (e.g., herbicides)
3-(4-Chloro-3-nitrophenyl)-5-(pyridin-2-yl)-1,2,4-oxadiazole	4-Chloro-3-nitrophenyl	Pyridin-2-yl	C₁₃H₇ClN₄O₃	High electron-withdrawing effects
5-(3-Chlorophenyl)-3-(3-nitrophenyl)-1,2,4-oxadiazole	3-Nitrophenyl	3-Chlorophenyl	C₁₃H₇ClN₄O₃	Enhanced reactivity (hypothetical)
3-(Chloromethyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole	3-Chlorophenyl	Chloromethyl	C₉H₅Cl₂N₂O	Reactive intermediate in synthesis

Key Structural and Functional Differences

Pyrimidine vs. In contrast, analogs with pyridine (e.g., ) or triazole (e.g., ) substituents exhibit reduced hydrogen-bonding capacity but may enhance π-π stacking interactions in biological targets.

Electronic Effects of Substituents

• The 2-methoxy group in the target compound is electron-donating, increasing electron density on the pyrimidine ring, whereas nitro groups (e.g., ) are strongly electron-withdrawing, altering reactivity and binding affinities.

Lipophilicity and Bioavailability

• The 3-chlorophenyl group in the target compound enhances lipophilicity compared to analogs with polar substituents (e.g., difluoromethoxy in ). However, chloromethyl derivatives (e.g., ) may exhibit higher reactivity but lower metabolic stability.